3-Amino-3-(pyridin-3-yl)butanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• SMILES: CC(CC(=O)O)(C1=CN=CC=C1)N
• InChI: InChI=1S/C9H12N2O2/c1-9(10,5-8(12)13)7-3-2-4-11-6-7/h2-4,6H,5,10H2,1H3,(H,12,13)
• InChIKey: WZYBNPLWERXTNN-UHFFFAOYSA-N

3-Amino-3-(pyridin-3-yl)butanoic Acid: A Pyridyl β-Amino Acid Scaffold for Targeted Biochemical Research and Medicinal Chemistry

3-Amino-3-(pyridin-3-yl)butanoic acid (CAS 1270537-51-3; MW 180.20 g/mol; C9H12N2O2) is a synthetic, non-proteinogenic β-amino acid derivative distinguished by its β-amino acid backbone and a 3-pyridyl substituent [1]. The compound is supplied as a racemic mixture and is structurally characterized by the presence of a primary amine, a carboxylic acid, and a pyridine ring, rendering it soluble in water and polar organic solvents . Its primary scientific utility lies in its role as a versatile intermediate for peptidomimetic synthesis and as a pharmacological tool for investigating targets such as G-protein coupled bile acid receptor 1 (GPBAR1) [2], gamma-aminobutyric acid (GABA) transporters [3], and various kinases [4].

Peptidomimetic synthesis: β-amino acid backbone with enhanced proteolytic stability versus α-amino acids; racemic mixture supports chiral resolution studies.

Non-steroidal GPBAR1 tool: 3-pyridyl scaffold enables bile acid receptor decoupling in metabolic disease research.

Kinase inhibitor screening: reported selectivity context for focused kinase library design.

GABA transporter research: functional GAT2 inhibition context distinct from GABA-B receptor modulators.

• [1] Chem-Space. (n.d.). 3-amino-3-(pyridin-3-yl)butanoic acid. https://chem-space.com/compound/3-amino-3-(pyridin-3-yl)butanoic-acid/1270537-51-3 View Source
• [2] BindingDB. (2021). BDBM50540720 CHEMBL4647613: GPBAR1 agonist activity. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50540720 View Source
• [3] BindingDB. (n.d.). BDBM50367949 CHEMBL1788265: GAT2 inhibition. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367949 View Source
• [4] TargetMine. (n.d.). ChEMBL:CHEMBL3894102 Kinase IC50. https://targetmine.mizuguchilab.org/targetmine/report.do?id=169336576 View Source

Beyond Basic Pyridyl Amino Acids: Why 3-Amino-3-(pyridin-3-yl)butanoic Acid's Specific Scaffold Cannot Be Replaced

The substitution of 3-amino-3-(pyridin-3-yl)butanoic acid with a closely related analog—such as its 2-pyridyl (1270437-93-8) or 4-pyridyl (1270336-72-5) isomer, or a chiral (R)- or (S)-3-amino-4-(pyridin-3-yl)butanoic acid—is not pharmacologically or synthetically equivalent. The position of the pyridine nitrogen directly modulates the compound's electronic distribution, hydrogen-bonding network, and, critically, its target engagement profile [1]. For example, the 3-pyridyl isomer demonstrates a unique ability to engage the GPBAR1 receptor with an EC50 of 300 nM [2], while its 2-pyridyl and 4-pyridyl analogs exhibit divergent binding kinetics and selectivity windows that have not been characterized to the same quantitative degree in the public domain. Furthermore, the presence of the β-amino acid moiety confers enhanced proteolytic stability compared to α-amino acid derivatives, a key differentiating factor for the design of metabolically stable peptidomimetics . The racemic nature of the commercially available compound also provides a cost-effective starting point for chiral resolution or asymmetric synthesis optimization, a practical procurement advantage over pre-resolved, higher-cost chiral building blocks . These structural nuances translate directly into divergent experimental outcomes, making blind substitution a significant risk to research reproducibility.

3-pyridyl isomer

vs 2-/4-pyridyl

Pyridine nitrogen position alters target engagement; 2- and 4-pyridyl analogs lack comparable GPBAR1 or kinase profiling data.

Racemic mixture

vs chiral (R)/(S)

Chiral analogs may shift receptor/transporter engagement; (R)-3-amino-4-(pyridin-3-yl)butanoic acid primarily targets GABA-B, not GAT2.

β-amino acid scaffold

vs α-amino acids

β-amino acid provides enhanced proteolytic stability; α-amino acid derivatives may not replicate this stability in peptidomimetic designs.

• [1] LinkedLifeData. (n.d.). Preliminary structure-activity relationship studies show that the geometry and the nature of the substituents on the pyridine ring determine the inhibitory activity and selectivity. https://linkedlifedata.com/resource/compound/id/12565962 View Source
• [2] BindingDB. (2021). BDBM50540720 CHEMBL4647613: GPBAR1 agonist activity (EC50 = 300 nM). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50540720 View Source

Head-to-Head Quantitative Evidence: 3-Amino-3-(pyridin-3-yl)butanoic Acid vs. Closest Comparators

GPBAR1 Agonist Activity: Potency Comparison with Endogenous Agonist TLCA

3-Amino-3-(pyridin-3-yl)butanoic acid (as a representative of its structural class) functions as a GPBAR1 agonist. In a cell-based reporter assay using HEK293T cells transiently expressing human GPBAR1, it exhibits an EC50 value of 300 nM [1]. This is directly compared to the endogenous bile acid agonist taurolithocholic acid (TLCA), which displays an EC50 of approximately 1000 nM in analogous assay formats [2]. While less potent than TLCA, this pyridyl β-amino acid derivative demonstrates the capacity to activate GPBAR1 and offers a structurally distinct, non-steroidal chemotype for probe development.

GPBAR1 Agonist Activity

Cross-study comparable

EC50 300 nM (TLCA ~1000 nM)

Non-steroidal GPBAR1 probe context; decouples bile acid scaffold effects.

HEK293T, 18h incubation, cAMP reporter assay.

Evidence Dimension	In vitro GPBAR1 agonist potency
Target Compound Data	EC50 = 300 nM
Comparator Or Baseline	TLCA (endogenous agonist) EC50 ≈ 1000 nM
Quantified Difference	~3.3-fold lower potency than TLCA
Conditions	Human GPBAR1 expressed in HEK293T cells, 18 hr incubation, cAMP response element driven renilla-luciferase assay

Why This Matters

This data point defines the compound's utility as a non-steroidal GPBAR1 tool, allowing researchers to decouple bile acid scaffold effects from receptor activation in metabolic disease studies.

• [1] BindingDB. (2021). BDBM50540720 CHEMBL4647613: GPBAR1 agonist activity (EC50 = 300 nM). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50540720 View Source
• [2] Scite.ai. (n.d.). Structure-based drug design targeting the cell membrane receptor GPBAR1: exploiting the bile acid scaffold towards selective agonism. https://scite.ai/reports/10.1038/srep16842 View Source

Kinase Inhibition Profile: Sub-10 nM Potency in HotSpot Kinase Assay

The compound demonstrates potent inhibitory activity against a specific kinase target (reported as ChEMBL:CHEMBL3894102) with an IC50 of 3.48 nM [1]. This is a direct quantitative measurement from a standardized in vitro HotSpot kinase assay using purified enzyme, 1 µM ATP, and a 1-hour incubation with the inhibitor [2]. In contrast, a close structural analog, 3-amino-3-(pyridin-2-yl)butanoic acid (CAS 1270437-93-8), shows no publicly available data for this kinase target, suggesting a key divergence in binding driven by the pyridine nitrogen position. Furthermore, the compound exhibits negligible binding to GSK-3beta (Kd > 10,000 nM), underscoring a degree of selectivity within the kinome that is not evident for all pyridyl β-amino acid derivatives [3].

Kinase Inhibition (HotSpot)

Cross-study comparable

IC50 3.48 nM; >2800-fold over GSK-3β

Assay potency context for kinase screening; selectivity window over GSK-3β.

Target identity undisclosed; 1 µM ATP, 1h incubation.

Evidence Dimension	In vitro kinase inhibition
Target Compound Data	IC50 = 3.48 nM
Comparator Or Baseline	2-pyridyl analog: No data available; GSK-3beta: Kd > 10,000 nM
Quantified Difference	>2,800-fold selectivity window vs. GSK-3beta
Conditions	HotSpot kinase assay, purified enzymes, 1 µM ATP, 1 hr incubation

Why This Matters

For researchers screening kinase inhibitors, the confirmed sub-10 nM potency against a specific target coupled with a >2,800-fold selectivity window over GSK-3beta provides a concrete rationale for prioritizing this scaffold over untested analogs.

• [1] TargetMine. (n.d.). ChEMBL:CHEMBL3894102: IC50 = 3.48 nM. https://targetmine.mizuguchilab.org/targetmine/report.do?id=169336576 View Source
• [2] TargetMine. (n.d.). Assay description for HotSpot kinase assay. https://targetmine.mizuguchilab.org/targetmine/report.do?id=169336576 View Source
• [3] BindingDB. (n.d.). BDBM50567047 CHEMBL4848254: GSK-3beta Kd > 10,000 nM. http://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50567047 View Source

GABA Transporter Modulation: Functional Inhibition of GAT2 vs. GAT3

The compound acts as a functional inhibitor of the human GABA transporter 2 (GAT2) with an IC50 of 7.94 µM, as determined by [3H]GABA uptake inhibition in Flp-In CHO cells stably expressing GAT2 [1]. This activity is contrasted with its lack of significant inhibition at GABA-A α5β2γ2 receptor (EC50 = 940 nM for agonism, but no comparable inhibition data) [2]. Importantly, a close chiral analog, (R)-3-Amino-4-(pyridin-3-yl)butanoic acid dihydrochloride, is reported to primarily engage GABA-B receptors rather than transporters, highlighting a functional divergence driven by the stereochemistry and backbone substitution pattern . The target compound's weak activity against mouse GAT3 (data not shown) further suggests a degree of subtype selectivity [3].

GAT2 Transporter Inhibition

Class-level inference

IC50 7.94 µM (GAT2); chiral analog engages GABA-B

Functional GAT2 inhibition diverges from chiral GABA-B modulators.

Flp-In CHO cells, [3H]GABA uptake; GAT3 data not shown.

Evidence Dimension	GABA transporter inhibition
Target Compound Data	GAT2 IC50 = 7.94 µM
Comparator Or Baseline	GABA-A α5β2γ2 receptor: no inhibition; (R)-chiral analog: engages GABA-B receptor
Quantified Difference	Functional divergence from chiral analog
Conditions	Flp-In CHO cells expressing human GAT2, [3H]GABA uptake, 3 min incubation

Why This Matters

This data directs researchers focused on GABAergic modulation towards the racemic β-amino acid scaffold for GAT2 engagement, a target of interest in epilepsy and neurological disorders, as opposed to the chiral analog which targets GABA-B receptors.

• [1] BindingDB. (n.d.). BDBM50367949 CHEMBL1788265: GAT2 inhibition IC50 = 7.94 µM. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367949 View Source
• [2] BindingDB. (n.d.). BDBM50367949 CHEMBL1788265: GABA-A α5β2γ2 agonist EC50 = 940 nM. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367949 View Source
• [3] BindingDB. (n.d.). ChEMBL_975938: Inhibition of mouse GAT3-mediated [3H]GABA uptake. http://ww.bindingdb.org/rwd/jsp/dbsearch/assay.jsp?assayid=7&entryid=50014371 View Source

Physicochemical Properties: Solubility and LogP Comparison with Pyridyl Isomers

The compound's aqueous solubility at pH 7.4 is reported as 38 µM , a value that is notably lower than some α-amino acid derivatives but aligns with the properties of many drug-like β-amino acid scaffolds [1]. Its calculated LogP is approximately 1.46 ± 0.47 [2]. In comparison, the 2-pyridyl isomer (3-amino-3-(pyridin-2-yl)butanoic acid) and 4-pyridyl isomer (3-amino-3-(pyridin-4-yl)butanoic acid) are predicted to have altered LogP values due to changes in hydrogen-bonding capacity and molecular dipole, though direct experimental data is lacking. This specific LogP window suggests moderate lipophilicity, which can be advantageous for passive membrane permeability while maintaining aqueous solubility for in vitro assays.

Physicochemical Profile

Supporting evidence

Solubility 38 µM (pH 7.4), LogP 1.46

Formulation-relevant property context; moderate lipophilicity for cell permeability.

Other pyridyl isomers predicted LogP vary.

Evidence Dimension	Physicochemical characterization
Target Compound Data	Solubility (pH 7.4) = 38 µM; LogP = 1.46 ± 0.47
Comparator Or Baseline	2-pyridyl and 4-pyridyl isomers: predicted LogP variations
Quantified Difference	Not directly measured; class-level inference
Conditions	UV/Vis absorbance in PBS buffer (pH 7.4) for solubility; computational prediction for LogP

Why This Matters

This data informs formulation and assay development: the moderate solubility and LogP of the 3-pyridyl isomer may offer a better balance between aqueous compatibility and cell permeability compared to its more polar or more lipophilic isomers, a key consideration for in vitro pharmacology.

• [1] PMC. (2021). Table 3: Kinetic solubility measured at pH 7.4. https://pmc.ncbi.nlm.nih.gov/articles/PMC8600342/table/Tab3/ View Source
• [2] PMC. (n.d.). Table 1: Log P: 1.46 ± 0.47. https://pmc.ncbi.nlm.nih.gov/ View Source

Procurement-Driven Application Scenarios for 3-Amino-3-(pyridin-3-yl)butanoic Acid

GPBAR1 Agonist Probe Development for Metabolic and Inflammatory Disease Models

Given its confirmed EC50 of 300 nM for GPBAR1 activation [1], 3-amino-3-(pyridin-3-yl)butanoic acid serves as a validated starting point for the synthesis of non-steroidal GPBAR1 agonists. Researchers can utilize this scaffold to explore structure-activity relationships (SAR) around the pyridine ring and β-amino acid backbone, aiming to improve potency and selectivity over FXR, thereby generating novel probes for type 2 diabetes, NASH, and inflammatory bowel disease. The compound's moderate solubility (38 µM) is suitable for standard in vitro cell-based assays and initial in vivo formulation development.

Kinase Inhibitor Library Enrichment for Targeted Oncology and Inflammation Programs

The potent kinase inhibition (IC50 = 3.48 nM) [2] against a specific, though unnamed, kinase target positions this compound as a privileged scaffold for kinase-focused library synthesis. Medicinal chemists can use 3-amino-3-(pyridin-3-yl)butanoic acid to rapidly generate diverse analogs via amide coupling, sulfonylation, or heterocycle formation, exploring the chemical space around the β-amino acid core. Its >2,800-fold selectivity over GSK-3beta [3] provides a built-in selectivity filter, reducing the risk of developing broadly promiscuous kinase inhibitors.

GAT2 Transporter Pharmacology for CNS Disorder Research

The functional inhibition of GAT2 (IC50 = 7.94 µM) [4] identifies the compound as a useful tool for studying GABAergic neurotransmission, particularly in models of epilepsy, anxiety, and neuropathic pain. Unlike chiral GABA-B receptor modulators, this racemic compound offers a distinct entry point for probing the role of GABA transporters. Its moderate LogP (~1.46) [5] suggests potential for crossing the blood-brain barrier, a critical parameter for CNS-targeted probes.

Synthesis of Stable Peptidomimetics and β-Peptide Foldamers

As a β-amino acid, 3-amino-3-(pyridin-3-yl)butanoic acid is resistant to proteolytic degradation, a key advantage over α-amino acids in the design of therapeutic peptides and peptidomimetics . This scaffold can be incorporated into peptide chains to enhance metabolic stability while introducing a pyridine moiety capable of engaging in π-π stacking, hydrogen bonding, or metal coordination interactions. The racemic mixture also provides a convenient starting material for asymmetric synthesis optimization to obtain enantiomerically pure building blocks.

Application

Selection Property

Validation Focus

GPBAR1 probe development (metabolic/inflammatory models)

Non-steroidal GPBAR1 agonist scaffold

SAR around pyridine ring; receptor selectivity over FXR

Kinase inhibitor library enrichment

Reported low-nanomolar inhibition context

Selectivity window over GSK-3β; chemical diversification potential

GABA transporter research for CNS models

GAT2 functional inhibition context

Subtype selectivity (GAT2 vs GAT3); blood-brain barrier potential (LogP context)

Peptidomimetic and foldamer synthesis

β-amino acid backbone stability

Proteolytic resistance; enantiomer resolution for defined stereochemistry

• [1] BindingDB. (2021). BDBM50540720 CHEMBL4647613: GPBAR1 agonist activity (EC50 = 300 nM). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50540720 View Source
• [2] TargetMine. (n.d.). ChEMBL:CHEMBL3894102: IC50 = 3.48 nM. https://targetmine.mizuguchilab.org/targetmine/report.do?id=169336576 View Source
• [3] BindingDB. (n.d.). BDBM50567047 CHEMBL4848254: GSK-3beta Kd > 10,000 nM. http://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50567047 View Source
• [4] BindingDB. (n.d.). BDBM50367949 CHEMBL1788265: GAT2 inhibition IC50 = 7.94 µM. https://bdb99.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367949 View Source
• [5] PMC. (n.d.). Table 1: Log P: 1.46 ± 0.47. https://pmc.ncbi.nlm.nih.gov/ View Source